Cas no 2226098-67-3 (1-bromo-2-isocyano-3,5-dimethylbenzene)

• Product Name: 1-bromo-2-isocyano-3,5-dimethylbenzene
• CAS No: 2226098-67-3
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5862187
• PubChem ID: 132602400
• Update Time: 2025-06-15

1-bromo-2-isocyano-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-isocyano-3,5-dimethylbenzene
• EN300-1177089
• 2226098-67-3

• Inchi： 1S/C9H8BrN/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5H,1-2H3
• InChI Key： SCLKUOLJAVQMPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C)C=1[N+]#[C-]

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.4Ų

Additional information on 1-bromo-2-isocyano-3,5-dimethylbenzene

Introduction to 1-bromo-2-isocyano-3,5-dimethylbenzene (CAS No. 2226098-67-3)

1-bromo-2-isocyano-3,5-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2226098-67-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aryl halides and is characterized by the presence of a bromine substituent, an isocyanide functional group, and two methyl groups at the 3rd and 5th positions of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various heterocyclic compounds, which are widely explored for their potential biological activities.

The isocyanide functional group (-N=C=O) in 1-bromo-2-isocyano-3,5-dimethylbenzene is particularly noteworthy due to its reactivity and versatility in organic transformations. Isocyanides have been extensively studied for their ability to participate in diverse chemical reactions, including cycloadditions, condensations, and polymerizations. In recent years, there has been a surge in research focusing on the applications of isocyanides in medicinal chemistry, where they serve as key building blocks for the development of novel therapeutic agents. The presence of the bromine atom further enhances the synthetic utility of this compound, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling aspects of 1-bromo-2-isocyano-3,5-dimethylbenzene is its role in the synthesis of complex molecular architectures. Researchers have leveraged this compound to construct intricate heterocycles, which are known to exhibit a wide range of biological activities. For instance, substituted benzene derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution pattern at the 3rd and 5th positions introduces steric and electronic effects that can modulate the reactivity and biological activity of the resulting derivatives. This makes 1-bromo-2-isocyano-3,5-dimethylbenzene a particularly interesting scaffold for drug discovery efforts.

Recent advancements in computational chemistry have also highlighted the potential of 1-bromo-2-isocyano-3,5-dimethylbenzene as a starting material for designing novel molecular entities. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets in unique ways, offering opportunities for structure-based drug design. The ability to predict and optimize the properties of these derivatives using computational methods has significantly accelerated the discovery process in medicinal chemistry. For example, virtual screening techniques have been employed to identify promising candidates from large libraries of compounds derived from 1-bromo-2-isocyano-3,5-dimethylbenzene, streamlining the identification of lead compounds for further development.

The synthetic pathways involving 1-bromo-2-isocyano-3,5-dimethylbenzene have been refined over time to achieve higher yields and selectivity. Modern synthetic strategies often employ transition metal catalysis to facilitate key transformations while minimizing unwanted side reactions. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at various positions on the benzene ring, expanding the chemical space available for exploration. These advances have not only improved the efficiency of synthetic processes but also opened new avenues for exploring the structural diversity of biologically active compounds.

In addition to its applications in pharmaceutical research, 1-bromo-2-isocyano-3,5-dimethylbenzene has found utility in materials science. The unique electronic properties of aryl halides make them attractive candidates for use in organic electronics and optoelectronic devices. Researchers have explored derivatives of this compound as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to form stable conjugated systems. The incorporation of electron-withdrawing groups such as isocyanides can modulate charge transport properties, making these materials suitable for advanced technological applications.

The environmental impact and sustainability considerations are also important factors when evaluating compounds like 1-bromo-2-isocyano-3,5-dimethylbenzene. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or renewable solvents are being increasingly adopted to align with sustainable chemistry principles. These approaches not only improve the economic viability of synthetic processes but also contribute to reducing their ecological footprint.

The future prospects for 1-bromo-2-isocyano-3,5-dimethylbenzene are promising, with ongoing research aimed at uncovering new applications and optimizing its use in various fields. As our understanding of molecular interactions deepens, this compound is expected to play an even greater role in drug discovery and materials science. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications that benefit society.